Cas no 58842-20-9 (Nithiazine)

Nithiazine structure

Product Name:Nithiazine

CAS No:58842-20-9

Molecular Formula:C₅H₈N₂O₂S

Molecular Weight:160.19422

CID:369148

PubChem ID:6524654

Nithiazine Properties

Names and Identifiers

- 2H-1,3-Thiazine,tetrahydro-2-(nitromethylene)-
- (2E)-2-(nitromethylidene)-1,3-thiazinane
- LS-192830
- Nithiazine
- CHEMBL3138618
- TETRAHYDRO-2-(NITROMETHYLENE)-2H-1,3-THIAZINE
- Oprea1_677887
- tetrahydro-2-(nitromethylene)-1,3thiazine
- 2-nitromethylenetetrahydro-2H-1,3-thiazine
- tetrahydro-2--(nitromethylene)-2H-1,3-thiazine
- LZTIMERBDGGAJD-UHFFFAOYSA-N
- 2-(nitromethylene)-tetrahydro-2H-1,3-thiazine
- 58842-20-9
- tetrahydro-2-(nitromethylene)-1,3-thiazine
- 2-nitromethylene-tetrahydro-2H-1,3-thiazine
- BDBM50487977
- +Expand
- InChIKey： LZTIMERBDGGAJD-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H8N2O2S/c8-7(9)4-5-6-2-1-3-10-5/h4,6H,1-3H2
- SMILES： C1CNC(=C[N+](=O)[O-])SC1

Computed Properties

Exact Mass: 160.03064868g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 160.03064868g/mol
Heavy Atom Count: 10
Complexity: 164
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 83.2Å²

Nithiazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00ETBD-50mg	2H-1,3-Thiazine, tetrahydro-2-(nitromethylene)-	58842-20-9	93%	50mg	$329.00
Aaron	AR00ETJP-50mg	2H-1,3-Thiazine, tetrahydro-2-(nitromethylene)-	58842-20-9	93%	50mg	$333.00
Enamine	EN300-100962-0.05g	2-(nitromethylidene)-1,3-thiazinane	58842-20-9	93%	0.05g	$224.0	2023-10-28
TRC	N561200-10mg	Nithiazine	58842-20-9		10mg	$100.00	2023-05-17

Nithiazine Related Literature

1. Fluorescence probing of the ferric Fenton reaction via novel chelation†

Dhiraj P. Murale,Yoon-Sup Lee,David G. Churchill Chem. Commun., 2014,50, 359-361
2. A novel single-labeled fluorescent oligonucleotide probe for silver(i) ion detection based on the inherent quenching ability of deoxyguanosines†

Lei Wang,Yingwei Zhang,Xuping Sun Analyst, 2011,136, 891-893
3. Triplex molecular beacons for sensitive recognition of melamine based on abasic-site-containing DNA and fluorescent silver nanoclusters†

Ya Wang,Qianqian Sun,Linling Zhu,Junying Zhang,Fengyang Wang,Linlin Lu,Haijun Yu,Zhiai Xu,Wen Zhang Chem. Commun., 2015,51, 7958-7961
4. Magainin 2-derived stapled peptides derived with the ability to deliver pDNA, mRNA, and siRNA into cells†

Makoto Oba,Takashi Misawa Chem. Sci., 2023,14, 10403-10410
5. Facile synthesis of highly disperse Ni–Co nanoparticles over mesoporous silica for enhanced methane dry reforming†

Subhasis Das,Manideepa Sengupta,Arijit Bag,Mumtaj Shah,Ankur Bordoloi Nanoscale, 2018,10, 6409-6425
6. Inside front cover

CrystEngComm, 2014,16, 502-502
7. A flame-retardant polymer electrolyte for high performance lithium metal batteries with an expanded operation temperature†

Jingwei Xiang,Yi Zhang,Bao Zhang,Lixia Yuan,Xueting Liu,Zexiao Cheng,Yan Yang,Xinxin Zhang,Zhen Li,Yue Shen,Jianjun Jiang,Yunhui Huang Energy Environ. Sci., 2021,14, 3510-3521
8. Capabilities of fast protein liquid chromatography coupled to a double focusing inductively coupled plasma mass spectrometer for trace metal speciation in human serum

J. Anal. At. Spectrom., 1999,14, 947-951
9. Effect of grain size on electrochemical performance and kinetics of Co3O4 electrode materials†

Jiaxin Hao,Wenjie Wu,Qiao Wang,De Yan,Guohan Liu J. Mater. Chem. A, 2020,8, 7192-7196
10. On the signature of the hydrophobic effect at a single molecule level

Giuseppe Graziano Phys. Chem. Chem. Phys., 2013,15, 7389-7395

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